Cas no 1025306-99-3 (1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-(3,4-dichlorophenyl)urea)

• Product Name: 1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-(3,4-dichlorophenyl)urea
• CAS No: 1025306-99-3
• MF: C₁₁H₇Cl₂N₅O
• MW: 296.112179040909
• MDL: MFCD00171003
• CID: 5166238
• Update Time: 2026-03-04

1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-(3,4-dichlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-(3,4-dichlorophenyl)urea

• MDL： MFCD00171003
• Inchi： 1S/C11H7Cl2N5O/c12-7-2-1-6(3-8(7)13)17-11(19)18-10(5-15)9(16)4-14/h1-3H,16H2,(H2,17,18,19)/b10-9-
• InChI Key： AOYGVOISJGXJIG-KTKRTIGZSA-N
• SMILES： N(/C(/C#N)=C(\N)/C#N)C(NC1=CC=C(Cl)C(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-(3,4-dichlorophenyl)urea

Recent Advances in the Study of 1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-(3,4-dichlorophenyl)urea (CAS: 1025306-99-3)

The compound 1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-(3,4-dichlorophenyl)urea (CAS: 1025306-99-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery and development.

Recent literature highlights the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-(3,4-dichlorophenyl)urea exhibits high selectivity and efficacy in targeting protein kinases associated with cancer cell proliferation. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's binding affinity and inhibitory effects, providing a solid foundation for further preclinical investigations.

In addition to its anticancer potential, recent research has explored the compound's applicability in treating neurodegenerative diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-(3,4-dichlorophenyl)urea showed promising neuroprotective effects in models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress and reduce amyloid-beta aggregation, key pathological features of the disease.

The synthesis and optimization of 1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-(3,4-dichlorophenyl)urea have also been a focal point of recent research. A team of chemists from the University of Cambridge developed a novel, scalable synthetic route for the compound, as detailed in a 2023 publication in Organic Process Research & Development. This method not only improved the yield and purity of the compound but also reduced the environmental impact of its production, aligning with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

Despite these advancements, challenges remain in the clinical translation of 1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-(3,4-dichlorophenyl)urea. Pharmacokinetic studies have indicated that the compound exhibits limited bioavailability and rapid metabolism in vivo, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Ongoing research is exploring the development of prodrugs and nanoparticle-based delivery systems to address these limitations.

In conclusion, 1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-(3,4-dichlorophenyl)urea (CAS: 1025306-99-3) represents a promising candidate for the treatment of various diseases, including cancer and neurodegenerative disorders. Continued research efforts are essential to fully elucidate its mechanism of action, optimize its pharmacological properties, and advance its development into clinically viable therapeutics. The compound's unique chemical structure and biological activity underscore its potential to make significant contributions to the field of medicinal chemistry in the coming years.